2-azido-N-(2-ethyl-6-methylphenyl)acetamide
Overview
Description
2-Azido-N-(2-ethyl-6-methylphenyl)acetamide (2-ANEMA) is a synthetic organic compound of the acyl azide family. It is a useful reagent in organic synthesis and has a wide range of applications in scientific research. This compound is used in the synthesis of various organic compounds, such as peptides, amides, and amines. It is also used in the synthesis of various drugs, including anti-cancer and anti-inflammatory drugs. 2-ANEMA is also used in the synthesis of polymers, nanomaterials, and other materials for various applications.
Scientific Research Applications
Herbicide Metabolism and Toxicity
Research has explored the metabolism of various chloroacetamide herbicides, including derivatives similar to 2-azido-N-(2-ethyl-6-methylphenyl)acetamide. These studies indicate complex metabolic pathways involving compounds like 2-chloro-N-(2-ethyl-6-methylphenyl)-N-(2-methoxy-1-methylethyl) acetamide, which may lead to carcinogenic products in rats. These insights are crucial for understanding the environmental and health impacts of these herbicides (Coleman, Linderman, Hodgson, & Rose, 2000).
Photocatalytic Degradation of Pharmaceuticals
Studies on the photocatalytic degradation of pharmaceuticals like acetaminophen have utilized compounds related to this compound. These studies focus on developing efficient catalysts for breaking down pharmaceutical contaminants in water sources, enhancing environmental protection measures (Tao, Liang, Zhang, & Chang, 2015).
Chemical Synthesis and Drug Development
Chemical synthesis research involving compounds like this compound has implications for drug development. For example, the chemoselective acetylation of 2-aminophenol, used in antimalarial drug synthesis, demonstrates the importance of these compounds in medicinal chemistry (Magadum & Yadav, 2018).
Environmental Impact Studies
Research on the environmental impact of herbicides like acetochlor, which shares structural similarities with this compound, has been conducted to understand their distribution in the hydrologic system. Such studies are vital for assessing the ecological risks associated with agricultural chemicals (Kolpin, Nations, Goolsby, & Thurman, 1996).
Pharmacological Evaluations
Analogs of this compound have been synthesized and evaluated for their potential as opioid agonists, illustrating the diverse pharmacological applications of these compounds (Barlow et al., 1991).
Mechanism of Action
Target of Action
A similar compound, acetochlor, is known to be effective against soil bacteria .
Mode of Action
Acetochlor, a related compound, inhibits the elongation of c18 and c16 fatty acids species to form very long-chain fatty acids (vlcfas) .
Biochemical Pathways
Acetochlor, a related compound, affects the fatty acid elongation pathway .
Result of Action
Acetochlor, a related compound, inhibits the formation of vlcfas, which could potentially disrupt cellular processes .
properties
IUPAC Name |
2-azido-N-(2-ethyl-6-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O/c1-3-9-6-4-5-8(2)11(9)14-10(16)7-13-15-12/h4-6H,3,7H2,1-2H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWHQULJOLWPGOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CN=[N+]=[N-])C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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